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Compound Name: Resolve-AL(TM) GD

Cat. No.: B8256024

Get Quote

An In-depth Technical Guide to the Safe Handling of Resolve-Al™ EuFOD

Introduction: Clarifying "Resolve-AL GD"

In the specialized field of chemical research, precision in nomenclature is paramount to safety

and experimental success. The query "Resolve-AL GD" presents a potential ambiguity.

"Resolve-Al™" is a trademark of Sigma-Aldrich used for a line of NMR shift reagents.[1] The

most prominent product in this line is Resolve-Al™ EuFOD.[2][3] Conversely, "GD" is the

military designation for Soman, a highly toxic nerve agent. Given the context of a technical

guide for researchers and drug development professionals, it is overwhelmingly likely that the

intended subject is the NMR shift reagent. This guide will therefore focus exclusively on

Resolve-Al™ EuFOD, also known by its chemical name Tris(6,6,7,7,8,8,8-heptafluoro-2,2-

dimethyl-3,5-octanedionato)europium(III) and its common synonym, Sievers' Reagent.[2][4]

This document is structured to align with the 16-section Global Harmonized System (GHS) for

Safety Data Sheets (SDS) to provide a comprehensive and familiar framework for safety and

handling.[5][6][7]

Section 1: Identification
Product Name: Resolve-Al™ EuFOD, 99%[2]
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Chemical Name: Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato)europium(III)

[8]

Synonyms: Eu(fod)3, Sievers' Reagent, Europium(III)-tris(1,1,1,2,2,3,3-heptafluoro-7,7-

dimethyl-4,6-octanedionate)[3][4][9]

Chemical Formula: C₃₀H₃₀EuF₂₁O₆[10]

CAS Number: 17631-68-4[2]

Recommended Use: Laboratory chemical, NMR shift reagent. Enhances stereoselectivity in

certain organic reactions.[3][11] For research and industrial use only.[10]

Section 2: Hazard Identification
This section outlines the potential hazards as defined by the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[12] Understanding these classifications is the

first step in risk mitigation.

GHS Classification:

Skin Corrosion/Irritation - Category 2[10]

Serious Eye Damage/Eye Irritation - Category 2[10]

GHS Label Elements:

Pictogram:

Signal Word:Warning[10]

Hazard Statements:

H315 - Causes skin irritation.[10]

H319 - Causes serious eye irritation.[10]

Precautionary Statements:
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Prevention:

P264 - Wash hands thoroughly after handling.[10]

P280 - Wear protective gloves/protective clothing/eye protection/face protection.[10]

Response:

P302+P352 - IF ON SKIN: Wash with plenty of soap and water.[10]

P305+P351+P338 - IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[10]

Section 3: Composition/Information on Ingredients
Component CAS Number Formula Purity

Tris(6,6,7,7,8,8,8-

heptafluoro-2,2-

dimethyl-3,5-

octanedionato)europiu

m(III)

17631-68-4 C₃₀H₃₀EuF₂₁O₆ ≥99%[2]

Section 4: First-Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure. The primary hazards

are skin and eye irritation.[10]

In Case of Eye Contact: Immediately flush eyes thoroughly with water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do so. Continue rinsing. Seek medical attention.[10]

In Case of Skin Contact: Remove contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation occurs, seek medical advice.[10]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. May cause irritation to the respiratory tract.[10] Seek medical

attention if symptoms persist.
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If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. May be harmful if swallowed.[10] Seek medical attention.

Exposure Occurs

Is the person conscious?

What was the route of exposure?

Yes

Call for immediate medical assistance.
Check for breathing.

No

Eye Contact Skin Contact Inhalation Ingestion

Monitor Condition

Rinse with water for 15+ mins.
Remove contact lenses if possible.

Seek medical attention.

Remove contaminated clothing.
Wash with soap and water.

Seek medical attention if irritation persists.

Move to fresh air.
Monitor breathing.

Seek medical attention if symptoms persist.

Rinse mouth with water.
Do NOT induce vomiting.
Seek medical attention.

Click to download full resolution via product page

Caption: First-aid decision workflow for exposure incidents.

Section 5: Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Specific Hazards Arising from the Chemical: The material is a combustible solid.[2] Irritating

fumes and organic acid vapors may develop when the material is exposed to elevated

temperatures or open flame.[10] Hazardous decomposition products include europium oxide

fumes.[10]

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary. Use water spray to cool unopened containers. Exercise caution

when fighting any chemical fire.[10]

Section 6: Accidental Release Measures
The primary objective during a spill is to contain the material safely without creating dust and to

prevent exposure to personnel.

Personal Precautions, Protective Equipment, and Emergency Procedures:

Avoid dust formation.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE) as specified in Section 8.

Evacuate personnel to safe areas.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.

Methods and Materials for Containment and Cleaning Up:

Solid Spills: Carefully sweep up or vacuum the spilled solid.[13] Care should be taken to

avoid creating airborne dust.[14] Place the material into a suitable, labeled, closed
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container for disposal. After the bulk of the material has been removed, wipe the area with

a damp cloth or spill pad.[14] Dispose of all contaminated materials as hazardous waste.

Solid Spill Occurs

Assess spill size and risk.
Is it safe to clean up?

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, N95 Respirator)

Yes, small & manageable

Evacuate Area.
Contact Emergency Response.

No, large or unknown risk

Prevent further spread.
Isolate the area.

Carefully sweep or vacuum spilled solid.
AVOID CREATING DUST.

Wipe spill area with a damp cloth.

Place all contaminated materials
(spilled solid, cloths, PPE)

in a sealed, labeled hazardous waste container.

Report incident to supervisor.
Restock spill kit.
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Click to download full resolution via product page

Caption: Step-by-step workflow for cleaning up a solid chemical spill.

Section 7: Handling and Storage
Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and

aerosols. Provide appropriate exhaust ventilation at places where dust is formed. Wash

hands thoroughly after handling.[10]

Conditions for Safe Storage: Keep container tightly closed in a dry and well-ventilated place.

This material is hygroscopic (sensitive to moisture).[4] Store at 2-8°C, protected from light.[4]

The storage class for this material is "Combustible Solids".[2]

Section 8: Exposure Controls/Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure

during handling.

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

Protects against dust particles

and splashes, preventing

serious eye irritation.[2][10]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

subsequent irritation.[2][10]

Respiratory Protection

NIOSH-approved N95 (US) or

equivalent particulate

respirator.

Required where dust is

generated and engineering

controls are insufficient.[2][4]

Body Protection Laboratory coat.
Protects personal clothing from

contamination.
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Section 9: Physical and Chemical Properties
Property Value Source

Appearance
Solid; off-white to yellow

powder or granules
[2][4]

Odor No data available

Melting Point 203-207 °C [2]

Boiling Point No data available

Flash Point Not applicable [2]

Solubility
Insoluble in water. Soluble in

organic solvents.
[4]

Molecular Weight 1037.49 g/mol [2]

Section 10: Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[10]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Exposure to moisture and air, as the material can slowly decompose.

[10]

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: In case of fire, may produce hazardous decomposition

products such as carbon oxides, hydrogen fluoride, and europium oxide fumes.[10]

Section 11: Toxicological Information
While comprehensive toxicological data for this specific compound is not readily available, the

known hazards are based on its classification as an irritant.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/160938
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7762903.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/160938
https://www.sigmaaldrich.com/US/en/product/aldrich/160938
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7762903.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/160938
https://www.gelest.com/wp-content/uploads/AKE287_EUROPIUMIII-6677888-HEPTAFLUORO-22-DIMETHYL-35-OCTANEDIONATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/AKE287_EUROPIUMIII-6677888-HEPTAFLUORO-22-DIMETHYL-35-OCTANEDIONATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/AKE287_EUROPIUMIII-6677888-HEPTAFLUORO-22-DIMETHYL-35-OCTANEDIONATE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8256024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity: Not classified. May be harmful if swallowed.[10]

Skin Corrosion/Irritation: Causes skin irritation.[10]

Serious Eye Damage/Irritation: Causes serious eye irritation.[10]

Respiratory or Skin Sensitization: Not classified.[10]

Germ Cell Mutagenicity: Not classified.[10]

Carcinogenicity: Not classified. None of the components are listed by IARC, NTP, OSHA, or

ACGIH as a carcinogen.[10]

Additional Information: The biological and toxicological effects of many lanthanide

compounds are not fully characterized, though they are an area of active research due to

their increasing use.[15][16][17]

Section 12: Ecological Information
Specific ecotoxicity data for Resolve-Al™ EuFOD is limited. However, the release of

lanthanides into the environment is a subject of growing concern.

Toxicity: No data available.

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

General Notes: Lanthanides are considered emerging contaminants, and their increasing

presence in aquatic systems from anthropogenic sources warrants caution.[15] The

environmental fate and toxicity of lanthanide complexes can be influenced by factors like pH

and the presence of other ligands in the environment.[18][19] Any release to the environment

should be avoided.

Section 13: Disposal Considerations
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Waste Treatment Methods: Dispose of this chemical and its container as hazardous waste.

Contact a licensed professional waste disposal service. Disposal must be in accordance with

all applicable federal, state, and local environmental regulations.

Section 14: Transport Information
This substance is not typically regulated as a dangerous good for transport by DOT (US), IATA,

or IMDG.

Section 15: Regulatory Information
This product is subject to the hazard communication regulations of the countries in which it is

sold, such as OSHA's Hazard Communication Standard (29 CFR 1910.1200) in the United

States, which aligns with the GHS.[7][12]

Section 16: Other Information
The information provided in this guide is based on the most current data available and is

believed to be correct. However, this document is intended only as a guide for appropriate

precautionary handling of the material by a properly trained person. No warranty is expressed

or implied regarding the accuracy or completeness of this information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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